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Compound of Interest

Compound Name: RU5135

Cat. No.: B10770831 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for the research chemical RU5135 (CAS

78774-26-2) could not be located in publicly available databases. The following disposal

procedures are based on general best practices for the management of hazardous chemical

waste in a laboratory setting. Researchers, scientists, and drug development professionals

must consult their institution's Environmental Health and Safety (EHS) department for specific

guidance and to ensure full compliance with all federal, state, and local regulations.

The proper disposal of research chemicals is paramount to ensuring laboratory safety and

environmental protection. RU5135 is identified as a novel convulsant amidine steroid, and as

with any research compound, it requires careful handling and disposal.

Immediate Safety and Handling Considerations
Before initiating any disposal procedures, it is crucial to handle RU5135 with appropriate

personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and

a lab coat. All handling of the compound and its waste should be conducted in a well-ventilated

area, preferably within a certified chemical fume hood.

Quantitative Data for Disposal
The following table is a hypothetical example illustrating the type of quantitative data that would

typically be found in a chemical's SDS to guide disposal decisions. The values presented here

are not specific to RU5135 and must be confirmed with the actual SDS or through guidance

from your EHS department.
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Parameter Guideline Value (Example) Notes

pH Range for Neutralization 6.0 - 8.0

For aqueous solutions,

neutralization may be required

before disposal. This must be

done in accordance with

institutional protocols.

Concentration Limit for Sewer

Disposal
< 1 mg/L

Many institutions prohibit the

sewer disposal of any amount

of a research chemical. Always

verify with your EHS.

Halogenated Solvent Content > 1%

If dissolved in a halogenated

solvent, it must be segregated

into a designated halogenated

waste stream.

Heavy Metal Contamination Not Applicable

If used in reactions with heavy

metals, the waste must be

segregated as heavy metal-

contaminated waste.

Step-by-Step Disposal Protocol for RU5135
The following is a generalized protocol for the disposal of a research chemical like RU5135.

1. Waste Identification and Segregation:

Solid Waste:

Collect any solid RU5135 waste, including contaminated personal protective equipment

(gloves, etc.) and absorbent materials from spill cleanups, in a designated, leak-proof

hazardous waste container.

Do not mix with non-hazardous trash.

Liquid Waste:
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Collect all liquid waste containing RU5135, such as experimental solutions, in a dedicated,

properly sealed hazardous waste container.

Segregate waste streams based on compatibility. For example, do not mix aqueous waste

with organic solvent waste.[1] Halogenated and non-halogenated solvent wastes should

also be kept separate.[2]

Sharps Waste:

Any sharps contaminated with RU5135, such as needles or razor blades, must be

disposed of in a designated, puncture-resistant sharps container for chemically

contaminated sharps.[2]

2. Decontamination of Labware:

Reusable Glassware:

Triple-rinse all reusable glassware that has come into contact with RU5135 with a suitable

solvent (e.g., ethanol or acetone) that is known to dissolve the compound.

Collect the rinsate as hazardous liquid waste.

After the initial solvent rinse, wash the glassware with soap and water.

Empty Containers:

The original container of RU5135, once empty, should be triple-rinsed with a suitable

solvent.[3]

Collect the rinsate as hazardous waste.

After rinsing and air-drying in a fume hood, the container label should be defaced, and the

container can then be disposed of as regular laboratory glass waste, provided this is in

accordance with institutional policy.[3]

3. Labeling and Storage:
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Clearly label all waste containers with the words "Hazardous Waste," the full chemical name

"RU5135," and the approximate concentration and quantity.[1][4]

Indicate the date when waste was first added to the container.[2]

Store waste containers in a designated satellite accumulation area that is at or near the point

of generation and under the control of the laboratory personnel.[1]

Ensure that all waste containers are kept securely closed except when adding waste.[1]

4. Arranging for Disposal:

Once a waste container is full or you are ready to have waste removed, contact your

institution's EHS department to schedule a pickup.[5]

Follow all institutional procedures for requesting a hazardous waste pickup, which may

include completing an online form and providing an inventory of the waste.

Do not, under any circumstances, dispose of RU5135 down the drain or in the regular trash.

[2][6]

Disposal Workflow Diagram
The following diagram illustrates the general decision-making and procedural workflow for the

proper disposal of a research chemical like RU5135.
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Caption: General workflow for the disposal of RU5135.

By adhering to these general guidelines and, most importantly, the specific protocols provided

by your institution's EHS department, you can ensure the safe and compliant disposal of the

research chemical RU5135.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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